N'-[2-(difluoromethoxy)benzoyl]isonicotinohydrazide

• IUPAC Name: N'-[2-(difluoromethoxy)benzoyl]pyridine-4-carbohydrazide
• InChI: InChI=1S/C14H11F2N3O3/c15-14(16)22-11-4-2-1-3-10(11)13(21)19-18-12(20)9-5-7-17-8-6-9/h1-8,14H,(H,18,20)(H,19,21)
• InChI Key: FMCIAXAOINQYBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NNC(=O)C2=CC=NC=C2)OC(F)F
• Molecular Formula: C14H11F2N3O3
• Molecular Weight: 307.25 g/mol

Description

N'-[2-(difluoromethoxy)benzoyl]isonicotinohydrazide is a useful research compound. Its molecular formula is C14H11F2N3O3 and its molecular weight is 307.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 307.07684755 g/mol and the complexity rating of the compound is 390. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Reductimetric Titration Applications

A study by Vulterin and Zýka (1963) investigated the use of hydrazine derivatives, including isonicotinic acid hydrazide, as reductimetric titrants. Isonicotinic acid hydrazide showed promising stability and effectiveness in the rapid and quantitative reduction of inorganic systems, suggesting its potential application in analytical chemistry for titration purposes (Vulterin & Zýka, 1963).

Synthesis and Biological Activity

Khattab (2005) reported the synthesis of novel amino acid hydrazide derivatives, including those related to nicotinic acid hydrazides, and evaluated their antimicrobial activity. This research indicates the chemical versatility of such compounds and their potential in developing new antimicrobial agents (Khattab, 2005).

Antimicrobial and Antioxidant Properties

Malhotra, Sharma, and Deep (2012) synthesized a series of isonicotinohydrazide derivatives and tested their antimicrobial and antioxidant activities. Some derivatives exhibited potent biological activity, highlighting the potential of these compounds in creating effective antimicrobial and antioxidant agents (Malhotra, Sharma, & Deep, 2012).

Organogelators for Organic Liquids

Beginn and Tartsch (2001) explored the synthesis of bis[(alkoxy)benzoylsemicarbazides] from hydrazides, demonstrating their ability to gelate organic liquids. This research opens up new avenues for using hydrazide derivatives as organogelators, which could have applications in material science and engineering (Beginn & Tartsch, 2001).

Polymer Nucleating Agents

Cai, Yan, Yin, Fan, and Chen (2011) investigated the use of N,N'-Bis(benzoyl) suberic acid dihydrazide as a nucleating agent for poly(L-lactic acid), significantly enhancing its crystallization behavior. This suggests the potential application of specific hydrazide derivatives in improving the physical properties of biodegradable polymers (Cai, Yan, Yin, Fan, & Chen, 2011).